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Compound of Interest

Compound Name: 4-hydroxybenzhydrazide

Cat. No.: B196067

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety and handling protocols for chemical compounds is paramount. This guide provides
an in-depth overview of the safe handling of 4-hydroxybenzhydrazide (CAS No. 5351-23-5), a
compound utilized in laboratory and chemical synthesis applications.

Hazard Identification and Classification

4-Hydroxybenzhydrazide is classified as a hazardous substance. The following tables
summarize its GHS classification and associated hazard statements.[1][2][3][4][5][6]

Table 1: GHS Hazard Classification

Hazard Class Category
Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2A
Specific target organ toxicity (single exposure) 3

Table 2: Hazard Statements and Precautionary Statements
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Type Code Statement
Hazard Statement H315 Causes skin irritation.[2][3][4]
Causes serious eye irritation.
Hazard Statement H319
[21[3][4]
May cause respiratory
Hazard Statement H335 T
irritation.[2][3][4]
Avoid breathing
Precautionary P261 dust/fume/gas/mist/vapors/spr
ay.[2][3][7]
) Wash skin thoroughly after
Precautionary P264 )
handling.[2][3]
) Use only outdoors or in a well-
Precautionary P271 ]
ventilated area.[2][3]
Wear protective
Precautionary P280 gloves/protective clothing/eye
protection/face protection.[2][3]
_ IF ON SKIN: Wash with plenty
Precautionary P302 + P352
of soap and water.[2][3]
IF INHALED: Remove person
Precautionary P304 + P340 to fresh air and keep
comfortable for breathing.[2][7]
IF IN EYES: Rinse cautiously
with water for several minutes.
Precautionary P305 + P351 + P338 Remove contact lenses, if
present and easy to do.
Continue rinsing.[2][3]
] If skin irritation occurs: Get
Precautionary P332 + P313 ) ] )
medical advice/attention.[2]
] If eye irritation persists: Get
Precautionary P337 + P313

medical advice/attention.[2]
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Take off contaminated clothing

Precautionary P362
and wash before reuse.[2]
Store in a well-ventilated
Precautionary P403 + P233 place. Keep container tightly
closed.[2]
Precautionary P405 Store locked up.[2][7]
Dispose of contents/container
Precautionary P501 to an approved waste disposal

plant.[2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-hydroxybenzhydrazide is

provided below.

Table 3: Physical and Chemical Properties

Property

Value

Physical State

Powder / Solid[1]

Appearance Beige / White to cream to pale grey[1][8]
Odor Odorless[1]
Molecular Formula C7HsN202[6]

Molecular Weight

152.15 g/mol [4][6]

Melting Point/Range

260 - 266 °C / 500 - 511 °F[1][2]

Boiling Point/Range

No information available

Flash Point

No information available[1]

Autoignition Temperature

No information available[1]

Solubility

No information available
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Safe Handling and Storage

Proper handling and storage are crucial to minimize risk.

Engineering Controls

o Ventilation: Always handle in a well-ventilated area.[9] For procedures that may generate

dust, use a certified chemical fume hood.[9]

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and have been recently tested.[1][9]

Personal Protective Equipment (PPE)

Table 4: Recommended Personal Protective Equipment

Body Part

Recommended Protection

Eyes/Face

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[1][10]

Skin

Wear appropriate protective gloves (e.g., nitrile
rubber) and clothing to prevent skin exposure.[1]
[9] A lab coat or chemical-resistant apron should

be worn.[9]

Respiratory

For operations generating dust, a NIOSH-
approved N95 (or equivalent) particulate
respirator is recommended.[2][9] For large-scale
use or in emergencies, a self-contained
breathing apparatus (SCBA) may be required.[9]

Hygiene Measures

e Wash hands and face thoroughly after handling.[2]

© 2025 BenchChem. All rights reserved.

4/11 Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Hydroxybenzamide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Hydroxybenzamide.pdf
https://www.fishersci.com/store/msds?partNumber=AAA12702&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Hydroxybenzamide.pdf
https://www.fishersci.com/store/msds?partNumber=AAA12702&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB9756331_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAA12702&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Hydroxybenzamide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Hydroxybenzamide.pdf
https://www.sigmaaldrich.com/HK/zh/sds/sigma/h9882
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Hydroxybenzamide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Hydroxybenzamide.pdf
https://www.sigmaaldrich.com/HK/zh/sds/sigma/h9882
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Immediately change contaminated clothing.[2]
o Apply preventive skin protection.[2]

e Do not eat, drink, or smoke in work areas.

Storage

» Store in a cool, dry, and well-ventilated place.[1][3][10]
» Keep containers tightly closed when not in use.[1][3][10]

e Incompatible materials include strong oxidizing agents and strong bases.[1][10]

Emergency Procedures
First Aid Measures

Table 5: First Aid Measures
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Exposure Route First Aid Instructions

Remove victim to fresh air and keep at rest in a
) position comfortable for breathing.[1][7] If not
Inhalation . . i o
breathing, give artificial respiration.[1][11] Get

medical attention if symptoms occur.[1]

Wash off with soap and plenty of water.[1][7]
) Remove contaminated clothing and shoes.[10]
Skin Contact ] S
[11] Get medical aid if irritation develops or

persists.[10]

Rinse cautiously with water for several minutes.

[1][2] Remove contact lenses, if present and
Eye Contact ] o

easy to do. Continue rinsing for at least 15

minutes.[7][11] Call an ophthalmologist.[2]

Clean mouth with water and drink plenty of
) water afterwards.[1] Never give anything by
Ingestion .
mouth to an unconscious person.[7][11] Get

medical attention if symptoms occur.[1]

Firefighting Measures

e Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[1]

e Hazardous Combustion Products: During a fire, nitrogen oxides (NOXx), carbon monoxide
(CO), and carbon dioxide (CO2) may be produced.[1]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1]

Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective
equipment.[1] Avoid dust formation.[1]

o Environmental Precautions: Do not let the product enter drains.[2]
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o Containment and Cleanup: Sweep up and shovel into suitable containers for disposal.[1]

Experimental Protocols

While specific experimental safety and toxicology studies for 4-hydroxybenzhydrazide are not
detailed in standard safety data sheets, the hazards identified (skin, eye, and respiratory
irritation) are typically determined using standardized methodologies, such as those
established by the Organisation for Economic Co-operation and Development (OECD).

Representative Experimental Workflow for Hazard Assessment
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General Workflow for Chemical Hazard Assessment

Initial Assessment

Compound Identification
(4-Hydroxybenzhydrazide)

VAR

Physicochemical In Silico Toxicity
Property Analysis Prediction (QSAR)

Guide testing strategy \ Guide testing strategy

In Vitrg Testing

Eye Irritation Assay Skin Irritation Assay

Cytotoxicity Assays (e.q., OECD TG 492) (e.g., OECD TG 439)

Data Analysis & Classification

Analyze Experimental
Results

i

GHS Hazard Classification

i

Develop Safety
Data Sheet (SDS)

Click to download full resolution via product page

Caption: General workflow for chemical hazard assessment.

Logical Relationships in Safety and Handling
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The safe handling of 4-hydroxybenzhydrazide involves a logical progression from
understanding the hazards to implementing appropriate controls and being prepared for
emergencies.

Logical Flow of Safe Handling Procedures

Logical Flow of Safe Handling Procedures

Hazard Identification
(Skin, Eye, Respiratory Irritant)

i

Risk Assessment

Engineering Controls Administrative Controls Personal Protective Equipment (PPE)
(Fume Hood, Ventilation) (SOPs, Training) (Gloves, Goggles, Respirator)

Emergency Preparedness

e (First Aid, Spill Kit, Fire Extinguisher)

Waste Disposal

Click to download full resolution via product page

Caption: Logical flow of safe handling procedures.

Disposal Considerations

¢ Waste Product: Unused 4-hydroxybenzhydrazide should be collected and disposed of by a
licensed waste disposal company.[9] Do not dispose of it down the drain.[9]

+ Contaminated Materials: Disposable items that are contaminated should be collected in a
designated, sealed, and clearly labeled hazardous waste container.[9]
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o Empty Containers: Rinse empty containers thoroughly with an appropriate solvent, and treat
the rinsate as hazardous chemical waste.[9]

Toxicological Information

¢ Acute Toxicity: No acute toxicity information is available for this product.[1]

o Carcinogenicity: No component of this product present at levels greater than or equal to
0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC, NTP, or
OSHA.[2]

« Additional Information: To the best of current knowledge, the chemical, physical, and
toxicological properties have not been thoroughly investigated.[2][7]

This guide is intended to provide comprehensive safety and handling information for 4-
hydroxybenzhydrazide. It is essential to consult the specific Safety Data Sheet (SDS) for the
product you are using and to adhere to all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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